N-(alpha-Ethylbenzyl)-3-hydroxy-2-phenylquinoline-4-carboxamide

• CAS No.: 174636-32-9
• Product Name: N-(alpha-Ethylbenzyl)-3-hydroxy-2-phenylquinoline-4-carboxamide
• Molecular Formula: C25H22N2O2
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 3-hydroxy-2-phenyl-N-(1-phenylpropyl)quinoline-4-carboxamide
• Standard InChI: InChI=1S/C25H22N2O2/c1-2-20(17-11-5-3-6-12-17)27-25(29)22-19-15-9-10-16-21(19)26-23(24(22)28)18-13-7-4-8-14-18/h3-16,20,28H,2H2,1H3,(H,27,29)
• Standard InChIKey: BIAVGWDGIJKWRM-FQEVSTJZSA-N
• Isomeric SMILES: CC[C@@H](C1=CC=CC=C1)NC(=O)C2=C(C(=NC3=CC=CC=C32)C4=CC=CC=C4)O
• SMILES: CCC(C1=CC=CC=C1)NC(=O)C2=C(C(=NC3=CC=CC=C32)C4=CC=CC=C4)O
• Canonical SMILES: CCC(C1=CC=CC=C1)NC(=O)C2=C(C(=NC3=CC=CC=C32)C4=CC=CC=C4)O
• Appearance: Solid powder
• Description: Talnetant (SB-223,412) is a neurokinin 3 receptor antagonist developed by GlaxoSmithKline, which is being researched for several different functions, primarily for irritable bowel syndrome and as a potential antipsychotic drug for the treatment of schizophrenia.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: N-(alpha-ethylbenzyl)-3-hydroxy-2-phenylquinoline-4-carboxamide; SB 223412; SB-223412; Talnetant
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• PubChem Compound: 133090
• Last Modified: Nov 11 2021